Cas no 2034365-99-4 (4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine)

4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine is a heterocyclic compound featuring a pyridine core linked via an ether bridge to a piperidine moiety, which is further functionalized with a sulfonyl group attached to a 1,2-dimethylimidazole ring. This structure suggests potential utility as an intermediate in medicinal chemistry, particularly for targeting kinase or receptor modulation due to its sulfonamide and imidazole pharmacophores. The compound's rigid scaffold and polar functional groups may enhance binding selectivity and solubility. Its synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies in drug discovery. Careful handling is advised due to the reactive sulfonyl group.
4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine structure
2034365-99-4 structure
Product Name:4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine
CAS No:2034365-99-4
MF:C15H20N4O3S
MW:336.409301757813
CID:5551781
Update Time:2025-05-28

4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]oxypyridine
    • 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine
    • Inchi: 1S/C15H20N4O3S/c1-12-17-15(11-18(12)2)23(20,21)19-9-5-14(6-10-19)22-13-3-7-16-8-4-13/h3-4,7-8,11,14H,5-6,9-10H2,1-2H3
    • InChI Key: DYEKADSDBCJRDA-UHFFFAOYSA-N
    • SMILES: C1N=CC=C(OC2CCN(S(C3=CN(C)C(C)=N3)(=O)=O)CC2)C=1

4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine Pricemore >>

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4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine Related Literature

Additional information on 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine

Research Brief on 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine (CAS: 2034365-99-4)

Recent studies on the compound 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine (CAS: 2034365-99-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonylpiperidine and imidazole moieties, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with key cellular targets. Preliminary findings suggest that 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine exhibits selective inhibition of certain kinase enzymes, which are often implicated in inflammatory and oncogenic processes. This selectivity is attributed to the compound's ability to bind to the ATP-binding sites of these kinases, thereby modulating their activity.

In vitro and in vivo studies have further explored the pharmacokinetic and pharmacodynamic properties of this compound. Results indicate favorable bioavailability and metabolic stability, with minimal off-target effects. These properties underscore its potential as a lead candidate for further drug development. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and reduce potential toxicity.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine, enabling more extensive preclinical evaluations. Collaborative efforts between academic and industrial researchers have accelerated the translation of these findings into potential clinical applications.

In conclusion, the compound 4-({1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}oxy)pyridine (CAS: 2034365-99-4) represents a promising avenue for therapeutic intervention. Its unique chemical structure and biological activity profile warrant further investigation to fully realize its potential in treating diseases such as cancer and chronic inflammation. Future research directions may include detailed mechanistic studies, clinical trials, and the development of derivative compounds with enhanced properties.

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